Cas no 1984062-44-3 (2-Pyridin-2-yl-piperazine dihydrochloride)

• Product Name: 2-Pyridin-2-yl-piperazine dihydrochloride
• CAS No: 1984062-44-3
• MF: C₉H₁₅Cl₂N₃
• MW: 236.141499757767
• MDL: MFCD27991647
• CID: 4778804
• Update Time: 2026-02-27

2-Pyridin-2-yl-piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridin-2-yl-piperazine dihydrochloride
• SB35123
• 2-(PYRIDIN-2-YL)PIPERAZINE 2HCL
• 2-(Pyridin-2-yl)piperazine dihydrochloride

• MDL： MFCD27991647
• Inchi： 1S/C9H13N3.2ClH/c1-2-4-11-8(3-1)9-7-10-5-6-12-9;;/h1-4,9-10,12H,5-7H2;2*1H
• InChI Key： VJJABUBRAPVOMT-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCNCC1C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 138
• Topological Polar Surface Area: 37

Additional information on 2-Pyridin-2-yl-piperazine dihydrochloride

Introduction to 2-Pyridin-2-yl-piperazine dihydrochloride (CAS No. 1984062-44-3)

2-Pyridin-2-yl-piperazine dihydrochloride (CAS No. 1984062-44-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(2-pyridyl)piperazine dihydrochloride, is a derivative of piperazine and pyridine, two fundamental building blocks in the design of novel therapeutic agents. Its unique structural features and pharmacological properties make it a valuable candidate for various applications, including the development of new drugs for neurological disorders and other diseases.

The chemical structure of 2-Pyridin-2-yl-piperazine dihydrochloride consists of a piperazine ring linked to a pyridine ring, with the entire molecule being protonated to form the dihydrochloride salt. This structure confers the compound with specific binding affinities and biological activities that are crucial for its potential therapeutic applications. The piperazine moiety is known for its ability to modulate various receptors, while the pyridine ring adds additional functionality and stability to the molecule.

Recent studies have highlighted the potential of 2-Pyridin-2-yl-piperazine dihydrochloride in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play critical roles in mood regulation, cognitive function, and motor control. Research has shown that compounds with similar structures can effectively interact with serotonin and dopamine receptors, making them promising candidates for the treatment of conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in central nervous system (CNS) disorders, 2-Pyridin-2-yl-piperazine dihydrochloride has also been explored for its anti-inflammatory properties. Inflammatory processes are implicated in a wide range of diseases, including autoimmune disorders and neurodegenerative conditions. Preclinical studies have demonstrated that this compound can inhibit pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The synthesis of 2-Pyridin-2-yl-piperazine dihydrochloride involves several well-established chemical reactions. Typically, the synthesis begins with the reaction of 2-chloropyridine with piperazine to form the free base, which is then converted to the dihydrochloride salt through protonation with hydrochloric acid. This process is highly reproducible and can be scaled up for industrial production, making it an attractive option for pharmaceutical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Pyridin-2-yl-piperazine dihydrochloride in various therapeutic settings. Early results have been promising, with the compound showing good tolerability and a favorable pharmacokinetic profile. These findings suggest that it may be suitable for further development as a novel therapeutic agent.

In conclusion, 2-Pyridin-2-yl-piperazine dihydrochloride (CAS No. 1984062-44-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for the development of new drugs targeting neurological disorders and inflammatory conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential.